Cas no 106868-93-3 (1-[4,5-dimethoxy-2-(3-oxobutanoyl)phenyl]butane-1,3-dione)

• Product Name: 1-[4,5-dimethoxy-2-(3-oxobutanoyl)phenyl]butane-1,3-dione
• CAS No: 106868-93-3
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• CID: 1181885
• PubChem ID: 13750275
• Update Time: 2025-04-20

1-[4,5-dimethoxy-2-(3-oxobutanoyl)phenyl]butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4,5-dimethoxy-2-(3-oxobutanoyl)phenyl]butane-1,3-dione
• DTXSID60548352
• 1,1'-(4,5-Dimethoxy-1,2-phenylene)di(butane-1,3-dione)
• 106868-93-3

• Inchi： 1S/C16H18O6/c1-9(17)5-13(19)11-7-15(21-3)16(22-4)8-12(11)14(20)6-10(2)18/h7-8H,5-6H2,1-4H3
• InChI Key： BCELSAJQEOHGQN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(CC(C)=O)=O)=C(C(CC(C)=O)=O)C=1)OC

Computed Properties

• Exact Mass: 306.11033829g/mol
• Monoisotopic Mass: 306.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų